1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride

• CAS No.: 2758006-58-3
• Molecular Formula: C5H12Cl2N4
• Molecular Weight: 199.1

Description

1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride is a chemical compound that belongs to the class of 1,2,3-triazoles. These compounds are known for their wide range of applications in pharmaceuticals, agrochemicals, and material sciences . The triazole moiety is particularly important due to its stability and ability to participate in various chemical reactions .

Preparation Methods

The synthesis of 1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride typically involves “click” chemistry, a method known for its efficiency and selectivity . One common synthetic route starts with the reaction of an alkyne with an azide in the presence of a copper catalyst to form the triazole ring . The resulting triazole is then subjected to further reactions to introduce the methanamine group and finally converted to its dihydrochloride salt . Industrial production methods often involve similar steps but are optimized for large-scale synthesis, including the use of continuous flow reactors and automated systems to ensure high yield and purity .

Chemical Reactions Analysis

1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: It can be reduced using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The triazole ring can undergo nucleophilic substitution reactions, often facilitated by the presence of electron-withdrawing groups.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as copper sulfate, and specific temperature and pH conditions to optimize the reaction . Major products formed from these reactions depend on the specific reagents and conditions used but often include various substituted triazoles and amines .

Scientific Research Applications

1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride has numerous applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of new pharmaceuticals and agrochemicals.

Biology: This compound is studied for its potential as an enzyme inhibitor, particularly against carbonic anhydrase, which is involved in various physiological processes.

Medicine: Research is ongoing into its potential use as an anticancer agent, given its ability to interact with specific molecular targets.

Industry: It is used in the production of dyes, photographic materials, and corrosion inhibitors.

Mechanism of Action

The mechanism of action of 1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors . For example, as a carbonic anhydrase inhibitor, it binds to the active site of the enzyme, preventing it from catalyzing the conversion of carbon dioxide to bicarbonate . This inhibition can have various physiological effects, including the reduction of intraocular pressure in glaucoma patients .

Comparison with Similar Compounds

1-(1,5-dimethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride is unique compared to other triazole compounds due to its specific substitution pattern and the presence of the methanamine group . Similar compounds include:

1H-1,2,3-triazol-4-yl)methanamine hydrochloride: Lacks the dimethyl substitution, which can affect its reactivity and biological activity.

1-(1,2,3-triazol-4-yl)ethanamine: Has an ethyl group instead of a methyl group, leading to different chemical properties and applications.